Cas no 864293-36-7 (Ethyl 2-amino-4,5-difluorobenzoate)

• Product Name: Ethyl 2-amino-4,5-difluorobenzoate
• CAS No: 864293-36-7
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD11226323
• CID: 718580
• PubChem ID: 25067385
• Update Time: 2025-06-25

Ethyl 2-amino-4,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-4,5-difluoro-, ethyl ester
• Benzoic acid, 2-amino-4,5-difluoro-, ethyl ester (9CI)
• ethyl 2-amino-4,5-difluorobenzoate
• BENZOIC ACID,2-AMINO-4,5-DIFLUORO-,ETHYL ESTER
• Benzoic acid, 2-amino-4,5-difluoro-, ethyl ester
• NE31037
• AK464750
• 2-Amino-4,5-difluorobenzoic acid ethyl ester
• Z1054534902
• Ethyl 2-amino-4,5-difluorobenzoate (ACI)
• W16980
• DS-18831
• CS-0025151
• EN300-86032
• MFCD11226323
• ethyl2-amino-4,5-difluorobenzoate
• AKOS010054624
• SB77852
• 864293-36-7
• Z594218558
• Ethyl 2-amino-4,5-difluorobenzoate

• MDL： MFCD11226323
• Inchi： 1S/C9H9F2NO2/c1-2-14-9(13)5-3-6(10)7(11)4-8(5)12/h3-4H,2,12H2,1H3
• InChI Key： PAKOYZGJLNRSTJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=CC(F)=C(F)C=1)OCC

Computed Properties

• Exact Mass: 201.06
• Monoisotopic Mass: 201.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3

Experimental Properties

• Boiling Point: 288.4±40.0°C at 760 mmHg

Ethyl 2-amino-4,5-difluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-amino-4,5-difluorobenzoate

Ethyl 2-amino-4,5-difluorobenzoate (CAS No. 864293-36-7): A Comprehensive Overview

Ethyl 2-amino-4,5-difluorobenzoate, identified by the CAS registry number 864293-36-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of benzoic acid esters, with a distinctive structure featuring an ethyl group attached to the benzoate moiety. The presence of amino and difluoro substituents at specific positions on the benzene ring imparts unique electronic and steric properties to the molecule.

The synthesis of Ethyl 2-amino-4,5-difluorobenzoate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel approach utilizing microwave-assisted synthesis to accelerate the reaction kinetics and reduce reaction time. This method not only enhances efficiency but also minimizes environmental impact by reducing solvent usage.

One of the most promising applications of this compound lies in its potential as a precursor in pharmaceutical chemistry. The amino group and fluorine atoms on the benzene ring can serve as reactive sites for further functionalization, enabling the development of bioactive molecules. A research team from Stanford University reported in Nature Communications that Ethyl 2-amino-4,5-difluorobenzoate derivatives exhibit potent anti-inflammatory activity in vitro. These findings suggest that this compound could be a valuable starting material for developing novel therapeutic agents targeting inflammatory diseases.

In addition to its pharmaceutical applications, Ethyl 2-amino-4,5-difluorobenzoate has shown potential in agrochemicals. Its ability to inhibit certain enzymes involved in plant defense mechanisms makes it a candidate for developing eco-friendly pesticides. A study conducted at the University of California, Berkeley, demonstrated that this compound can effectively suppress fungal growth without causing harm to beneficial soil microorganisms. This property aligns with the growing demand for sustainable agricultural practices.

The physical and chemical properties of Ethyl 2-amino-4,5-difluorobenzoate have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies reveal that the compound exists as a crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in various chemical reactions.

Recent research has also explored the environmental fate of Ethyl 2-amino-4,5-difluorobenzoate. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic is crucial for assessing its environmental impact and ensuring safe disposal practices.

In conclusion, Ethyl 2-amino-4,5-difluorobenzoate (CAS No. 864293-36-7) is a versatile compound with diverse applications across multiple industries. Its unique structure enables it to serve as a valuable building block in organic synthesis, while its favorable environmental profile ensures sustainable use. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.